Cas no 26365-85-5 (2,6-Piperidinedione,4-[(4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-)

• Product Name: 2,6-Piperidinedione,4-[(4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-
• CAS No: 26365-85-5
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 280255
• PubChem ID: 270048
• Update Time: 2025-04-19

2,6-Piperidinedione,4-[(4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione,4-[(4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-
• 4-(4,5,6,7-tetrahydro-1H-indazol-3-ylmethyl)piperidine-2,6-dione
• 4-(4,5,6,7-tetrahydro-1(2)H-indazol-3-ylmethyl)-piperidine-2,6-dione
• 4-(4,5,6,7-Tetrahydro-1H-indazol-3-ylmethyl)-2,6-piperidinedione
• AC1L6NR9
• AC1Q6G7K
• AG-J-40426
• AR-1F6161
• CTK4F7736
• NSC112141
• UNII-JZ1U5IKG44
• DTXSID30180965
• 3-((4,5,6,7-Tetrahydro-1H-indazol-3-yl)methyl)glutarimide
• CHEMBL1977725
• 2,6-PIPERIDINEDIONE, 4-((4,5,6,7-TETRAHYDRO-1H-INDAZOL-3-YL)METHYL)-
• 26365-85-5
• NSC 112141
• NSC-112141
• JZ1U5IKG44
• NCI60_000263

• Inchi： 1S/C13H17N3O2/c17-12-6-8(7-13(18)14-12)5-11-9-3-1-2-4-10(9)15-16-11/h8H,1-7H2,(H,15,16)(H,14,17,18)
• InChI Key： UBBPYSBRGBQMLR-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(N1)=O)CC1C2=C(CCCC2)NN=1

Computed Properties

• Exact Mass: 247.13200
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.85000
• LogP: 1.21260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones